1-(3,5-dimethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-yl-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(3,5-dimethylphenyl)-5-oxo-N-(1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H16N4O2S/c1-9-3-10(2)5-12(4-9)19-7-11(6-13(19)20)14(21)17-15-18-16-8-22-15/h3-5,8,11H,6-7H2,1-2H3,(H,17,18,21)
• InChI Key: XIALAUICJFGJES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C(=O)NC3=NN=CS3)C
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

1-(3,5-dimethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-yl-3-pyrrolidinecarboxamide is a chemical compound that has been the subject of significant scientific research. This compound has a unique chemical structure that makes it a valuable tool for investigating various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 1-(3,5-dimethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-yl-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been shown to inhibit the activity of the dopamine transporter, a protein that is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,5-dimethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-yl-3-pyrrolidinecarboxamide in lab experiments is its unique chemical structure. This structure allows it to selectively target certain enzymes and receptors, making it a valuable tool for investigating specific biochemical and physiological processes. However, one limitation of using this compound is its potential toxicity. It has been shown to have cytotoxic effects in certain cell types, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 1-(3,5-dimethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-yl-3-pyrrolidinecarboxamide. One area of research could focus on identifying additional targets for this compound and investigating its potential therapeutic applications. Another area of research could focus on developing new synthesis methods for this compound that are more efficient and produce higher yields. Additionally, further research could be done to investigate the potential toxicity of this compound and to identify ways to mitigate any negative effects.

Scientific Research Applications

1-(3,5-dimethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-yl-3-pyrrolidinecarboxamide has been used extensively in scientific research as a tool to investigate various biochemical and physiological processes. It has been used as a probe for studying the activity of enzymes, receptors, and transporters. It has also been used to investigate the mechanism of action of various drugs and to identify potential drug targets.